6-Methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrazine-2-carboxamide
Description
The compound “6-Methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrazine-2-carboxamide” is a small molecule compound that has been extensively studied for its potential therapeutic applications1. It belongs to the class of benzimidazole derivatives, which are known for their diverse biological activities1.
Synthesis Analysis
The synthesis of this compound is not directly available in the search results. However, related compounds have been synthesized and characterized2. The exact synthesis process for this specific compound would require further research.Molecular Structure Analysis
The molecular structure analysis of this compound is not directly available in the search results. However, related compounds have been synthesized and their molecular geometry has been analyzed2. The exact molecular structure of this specific compound would require further research.Chemical Reactions Analysis
The chemical reactions involving this compound are not directly available in the search results. However, related compounds have been involved in various chemical reactions3. The exact chemical reactions involving this specific compound would require further research.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not directly available in the search results. The exact physical and chemical properties of this specific compound would require further research.Safety And Hazards
The safety and hazards associated with this compound are not directly available in the search results. However, related compounds have been studied for their safety and hazards43. The exact safety and hazards associated with this specific compound would require further research.
Future Directions
The future directions for the research on this compound are not directly available in the search results. However, structurally related compounds have shown potential applications in developing new antimicrobial agents1. This suggests that this compound could also have potential applications in the future1. The exact future directions for this specific compound would require further research.
properties
IUPAC Name |
6-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrazine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N5O2/c1-7-5-14-6-11(15-7)12(19)16-8-2-3-9-10(4-8)18-13(20)17-9/h2-6H,1H3,(H,16,19)(H2,17,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DENQIKHEQBTXOR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=CC(=N1)C(=O)NC2=CC3=C(C=C2)NC(=O)N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrazine-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-({1-[3-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one](/img/structure/B2419764.png)
![N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide](/img/structure/B2419766.png)
![2-((3-(Pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)hexanoic acid](/img/structure/B2419769.png)
![(2Z)-6-bromo-2-{[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]imino}-2H-chromene-3-carboxamide](/img/structure/B2419774.png)
![N-(benzo[d]thiazol-2-yl)-4-cyano-N-(3-morpholinopropyl)benzamide hydrochloride](/img/structure/B2419775.png)
![ethyl 4-{5-phenyl-7-[3-(trifluoromethyl)phenyl]-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine-1-carboxylate](/img/structure/B2419782.png)
![2-furyl-N-[(1-{3-[5-methyl-2-(methylethyl)phenoxy]propyl}benzimidazol-2-yl)met hyl]carboxamide](/img/structure/B2419784.png)
